N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• InChI: InChI=1S/C21H22ClN3O4S2/c1-12-4-9-17(22)19-18(12)23-21(30-19)24-20(26)15-5-7-16(8-6-15)31(27,28)25-10-13(2)29-14(3)11-25/h4-9,13-14H,10-11H2,1-3H3,(H,23,24,26)
• InChI Key: MMNSELSZPLPTQD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC(=C4S3)Cl)C
• Molecular Formula: C21H22ClN3O4S2
• Molecular Weight: 480.0 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide is a useful research compound. Its molecular formula is C21H22ClN3O4S2 and its molecular weight is 479.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide is part of a broader class of compounds known for their varied biological activities. Research has focused on the synthesis of related benzothiazole compounds with potential pharmacological applications. For instance, a study by Patel et al. (2009) synthesized fluoro-substituted benzothiazoles, showing antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. These compounds were synthesized by condensing Ethylchloroformate with substituted 2-aminobenzothiazoles, indicating the potential for similar compounds to have diverse biological applications (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

Another study by Jagtap et al. (2010) focused on the synthesis of fluoro substituted sulphonamide benzothiazole compounds for antimicrobial screening. These compounds' synthesis and evaluation underscore the importance of benzothiazoles and their derivatives in developing new therapeutic agents, particularly in antimicrobial resistance contexts (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Anticancer Potential

Moreover, research into indapamide derivatives, structurally related to benzothiazole sulfonamides, has shown significant anticancer potential. A study by Yılmaz et al. (2015) synthesized indapamide derivatives exhibiting proapoptotic activity on melanoma cell lines. This suggests that compounds with similar structures, including N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide, could be explored for their anticancer properties, highlighting the compound's potential in cancer therapeutics (Yılmaz, Özbaş Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015).

Molecular Synthesis and Characterization

On the synthetic front, the methodology for creating complex molecules with specific functionalities, including those related to N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide, has been explored. Techniques such as chlorosulfonation have been applied to similar structures for developing pharmaceuticals and research chemicals, indicating the versatility and importance of these synthetic routes in creating compounds with potential scientific applications (Cremlyn, Bassin, Farouk, Potterton, & Mattu, 1992).